3-chloro-4-methoxy-N-((5-(thiophen-3-yl)furan-2-yl)methyl)benzenesulfonamide

• IUPAC Name: 3-chloro-4-methoxy-N-[(5-thiophen-3-ylfuran-2-yl)methyl]benzenesulfonamide
• InChI: InChI=1S/C16H14ClNO4S2/c1-21-16-5-3-13(8-14(16)17)24(19,20)18-9-12-2-4-15(22-12)11-6-7-23-10-11/h2-8,10,18H,9H2,1H3
• InChI Key: XTZHKNCUBKCKJP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)NCC2=CC=C(O2)C3=CSC=C3)Cl
• Molecular Formula: C16H14ClNO4S2
• Molecular Weight: 383.9 g/mol

Description

3-chloro-4-methoxy-N-((5-(thiophen-3-yl)furan-2-yl)methyl)benzenesulfonamide is a compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a sulfonamide derivative that contains a furan ring and a thiophene ring, making it a heterocyclic compound. The compound has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively.

Scientific Research Applications

Photodynamic Therapy for Cancer Treatment

A study by Pişkin, Canpolat, and Öztürk (2020) synthesized new zinc phthalocyanine compounds substituted with benzenesulfonamide derivative groups containing Schiff base for photodynamic therapy applications. Their research found these compounds to possess good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, indicating their potential as Type II photosensitizers for cancer treatment in photodynamic therapy (Pişkin, Canpolat, & Öztürk, 2020).

Molecular Structure Analysis

Bats, Frost, and Hashmi (2001) analyzed the crystal structures of two isomorphous benzenesulfonamide compounds, demonstrating how intermolecular C-H...O, C-H...π, and C-H...Cl interactions contribute to their crystal packing. This work contributes to the understanding of molecular interactions and structure in the context of sulfonamide compounds (Bats, Frost, & Hashmi, 2001).

Novel Compounds Development

Gupta and Halve (2015) synthesized a new series of azetidin-2-ones derivatives, including a compound with a structure related to 3-chloro-4-methoxy-N-((5-(thiophen-3-yl)furan-2-yl)methyl)benzenesulfonamide. These compounds were evaluated for their antifungal activity, showing potent effects against Aspergillus niger and Aspergillus flavus. This research highlights the potential of benzenesulfonamide derivatives in developing new antifungal agents (Gupta & Halve, 2015).